![molecular formula C14H16ClN3O2 B1420509 Methyl 5-tert-butyl-1-(6-chloropyridin-2-YL)pyrazole-4-carboxylate CAS No. 1150164-37-6](/img/structure/B1420509.png)
Methyl 5-tert-butyl-1-(6-chloropyridin-2-YL)pyrazole-4-carboxylate
Overview
Description
“Methyl 5-tert-butyl-1-(6-chloropyridin-2-YL)pyrazole-4-carboxylate” is a chemical compound with the CAS Number: 1150164-37-6. It has a molecular weight of 293.75 and its molecular formula is C14H16ClN3O2 . This compound is used for proteomics research .
Molecular Structure Analysis
The InChI code for this compound is 1S/C14H16ClN3O2/c1-14(2,3)12-9(13(19)20-4)8-16-18(12)11-7-5-6-10(15)17-11/h5-8H,1-4H3 . The SMILES representation is CC©©C1=C(C=NN1C2=NC(=CC=C2)Cl)C(=O)OC .Physical And Chemical Properties Analysis
The compound is a solid at room temperature . More detailed physical and chemical properties are not available in the sources I found.Scientific Research Applications
Synthesis and Structural Studies
Synthesis Techniques : Methyl 5-tert-butyl-1-(6-chloropyridin-2-YL)pyrazole-4-carboxylate is synthesized using various techniques, including reactions of different alkenes with tert-butylhydrazine hydrochloride and subsequent cyclization processes (Martins et al., 2012).
Structural Characterization : The compound and its derivatives have been structurally characterized through techniques like X-ray diffraction, NMR, IR spectroscopy, and mass spectrometry, providing insights into their molecular structure (Shen et al., 2012).
Potential Therapeutic Applications
Antitumor Agents : Some derivatives of this compound have shown potential as antitumor agents, with activities against various human tumor cell lines, including lung cancer, melanoma, and leukemia (Abonía et al., 2011).
Anti-Cancer Activity : Novel complexes based on derivatives of this compound have been synthesized, with some showing significant anti-cancer activity in vitro against various cell lines (Qiao et al., 2021).
Chemical Synthesis and Material Science
Synthesis of Complexes : The compound has been used in the synthesis of various complexes and derivatives, which have applications in material science and chemistry (Vilkauskaitė et al., 2011).
Photophysical Properties : The derivatives of this compound have been studied for their photophysical properties, indicating potential use in applications like organic light-emitting diodes (OLEDs) and mechanoluminescence (Huang et al., 2013).
Biological Research
Inhibition of Plasmodium falciparum : Derivatives of the compound have shown potential in inhibiting Plasmodium falciparum dihydroorotate dehydrogenase, a key enzyme in the life cycle of the malaria parasite (Vah et al., 2022).
Aurora Kinase Inhibition : Certain formulations of the compound have been investigated for their ability to inhibit Aurora A kinase, suggesting potential applications in cancer therapy (ヘンリー,ジェームズ, 2006).
Safety and Hazards
Properties
IUPAC Name |
methyl 5-tert-butyl-1-(6-chloropyridin-2-yl)pyrazole-4-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16ClN3O2/c1-14(2,3)12-9(13(19)20-4)8-16-18(12)11-7-5-6-10(15)17-11/h5-8H,1-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DPWMHTOIURWYFO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=C(C=NN1C2=NC(=CC=C2)Cl)C(=O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16ClN3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40674880 | |
Record name | Methyl 5-tert-butyl-1-(6-chloropyridin-2-yl)-1H-pyrazole-4-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40674880 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
293.75 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1150164-37-6 | |
Record name | Methyl 5-tert-butyl-1-(6-chloropyridin-2-yl)-1H-pyrazole-4-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40674880 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.